Cas no 862189-95-5 (Mirodenafil)

Mironafil is a chemical substance with the molecular formula of c26h37n5o5s< Br>

Mirodenafil structure

Product Name:Mirodenafil

CAS No:862189-95-5

Molecular Formula:C₂₆H₃₇N₅O₅S

Molecular Weight:531.667484998703

CID:69061

Mirodenafil Properties

Names and Identifiers

- Mirodenafil
- 5-Ethyl-3,5-dihydro-2-[5-[[4-(2-hydroxyethyl)-1-piperazinyl]sulfonyl]-2-propoxyphenyl]-7-propyl-4H-pyrrolo[3,2-d]pyrimidin-4-one
- 5-ethyl-2-[5-[4-(2-hydroxyethyl)piperazin-1-yl]sulfonyl-2-propoxyphenyl]-7-propyl-1H-pyrrolo[3,2-d]pyrimidin-4-one
- SK3530
- SK-3530
- UNII-504G362H0H
- 1-Piperazineethanol, 4-[[3-(5-ethyl-4,5-dihydro-4-oxo-7-propyl-1H-pyrrolo[3,2-d]pyrimidin-2-yl)-4-propoxyphenyl]sulfonyl]- (9CI)
- 5-Ethyl-3,5-dihydro-2-[5-[[4-(2-hydroxyethyl)-1-piperazinyl]sulfonyl]-2-propoxyphenyl]-7-propyl-4H-pyrrolo[3,2-d]pyrimidin-4-one (ACI)
- 5-Ethyl-2-[5-[[4-(2-hydroxyethyl)piperazin-1-yl]sulfonyl]-2-propoxyphenyl]-7-propyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one
- Mvix
- +Expand
- InChIKey： MIJFNYMSCFYZNY-UHFFFAOYSA-N
- Inchi： 1S/C26H37N5O5S/c1-4-7-19-18-30(6-3)24-23(19)27-25(28-26(24)33)21-17-20(8-9-22(21)36-16-5-2)37(34,35)31-12-10-29(11-13-31)14-15-32/h8-9,17-18,32H,4-7,10-16H2,1-3H3,(H,27,28,33)
- SMILES： O=C1C2=C(C(CCC)=CN2CC)NC(C2C(OCCC)=CC=C(S(N3CCN(CCO)CC3)(=O)=O)C=2)=N1

Computed Properties

Exact Mass: 531.25200
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 11
Heavy Atom Count: 37
Complexity: 902
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Topological Polar Surface Area: 125A^2
Isotope Atom Count: 0

Experimental Properties

LogP: 3.40800
PSA: 129.14000
Boiling Point: 730.447 °C at 760 mmHg
Flash Point: 395.56 °C
Density: 1.33

Mirodenafil Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00GUKY-5mg	MIRODENAFIL	862189-95-5	99%	5mg	$98.00
A2B Chem LLC	AH85330-1mg	Mirodenafil	862189-95-5	99.85%	1mg	$141.00
Ambeed	A155141-10mg	5-Ethyl-2-(5-((4-(2-hydroxyethyl)piperazin-1-yl)sulfonyl)-2-propoxyphenyl)-7-propyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one	862189-95-5	99%	10mg	$634.0	2024-05-30
Chemenu	CM152178-100mg	5-ethyl-2-(5-((4-(2-hydroxyethyl)piperazin-1-yl)sulfonyl)-2-propoxyphenyl)-7-propyl-3,5-dihydro-4H-pyrrolo[3,2-d]pyrimidin-4-one	862189-95-5	98%	100mg	$1278	2021-08-05
MedChemExpress	HY-14930-5mg	Mirodenafil	862189-95-5	99.70%	5mg	￥500	2024-05-25
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	M876959-5mg	Mirodenafil	862189-95-5	98%	5mg	￥3,339.00
SHANG HAI TAO SHU Biotechnology Co., Ltd.	T16079-1 mg	Mirodenafil	862189-95-5	99.85%	1mg	￥1300.00	2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.	ajce57474-5mg	Mirodenafil	862189-95-5	98%	5mg	￥2926.00	2023-09-07

Mirodenafil Synthesis

Synthetic Circuit 1

2648610-92-6

862189-95-5

Reaction Conditions

1.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Improved synthesis of mirodenafil

Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Synthetic Circuit 2

2648610-91-5

74-96-4

862189-95-5

Reaction Conditions

1.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ; 25 °C; 1 h, 25 °C
1.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ; 2 h, 65 °C
1.3 Solvents: Methanol ; 2 h, 65 °C
1.4 Reagents: Sodium ethoxide ; 5 h, 65 °C
1.5 Solvents: Water ; 2 h, 65 °C
1.6 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 65 °C
2.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Improved synthesis of mirodenafil

Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Synthetic Circuit 3

2648610-88-0

2648610-90-4

862189-95-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, 20 °C
1.2 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 14 h, 25 °C
2.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ; 25 °C; 1 h, 25 °C
2.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ; 2 h, 65 °C
2.3 Solvents: Methanol ; 2 h, 65 °C
2.4 Reagents: Sodium ethoxide ; 5 h, 65 °C
2.5 Solvents: Water ; 2 h, 65 °C
2.6 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 65 °C
3.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Improved synthesis of mirodenafil

Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Synthetic Circuit 4

2648610-90-4

2648610-89-1

862189-95-5

Reaction Conditions

1.1 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 14 h, 25 °C
2.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ; 25 °C; 1 h, 25 °C
2.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ; 2 h, 65 °C
2.3 Solvents: Methanol ; 2 h, 65 °C
2.4 Reagents: Sodium ethoxide ; 5 h, 65 °C
2.5 Solvents: Water ; 2 h, 65 °C
2.6 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 65 °C
3.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
3.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Improved synthesis of mirodenafil

Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Synthetic Circuit 5

18167-33-4

103-76-4

862189-95-5

Reaction Conditions

1.1 Reagents: Thionyl chloride , Chlorosulfonic acid Solvents: Dimethylformamide ; 0 °C; 5 - 10 °C; 25 °C; 4 h, 25 °C
1.2 Reagents: Triethylamine Solvents: Ethyl acetate ; 0 °C; 0.5 h, 0 °C
2.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, 20 °C
2.2 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 14 h, 25 °C
3.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ; 25 °C; 1 h, 25 °C
3.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ; 2 h, 65 °C
3.3 Solvents: Methanol ; 2 h, 65 °C
3.4 Reagents: Sodium ethoxide ; 5 h, 65 °C
3.5 Solvents: Water ; 2 h, 65 °C
3.6 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 65 °C
4.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Improved synthesis of mirodenafil

Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Synthetic Circuit 6

2648610-88-0

862189-95-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, 20 °C
2.1 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 14 h, 25 °C
3.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ; 25 °C; 1 h, 25 °C
3.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ; 2 h, 65 °C
3.3 Solvents: Methanol ; 2 h, 65 °C
3.4 Reagents: Sodium ethoxide ; 5 h, 65 °C
3.5 Solvents: Water ; 2 h, 65 °C
3.6 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 65 °C
4.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Improved synthesis of mirodenafil

Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Synthetic Circuit 7

2648610-94-8

862189-95-5

Reaction Conditions

1.1 Reagents: Sodium Solvents: Ethanol ; 6 h, 78 °C
1.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7
2.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, 20 °C
2.2 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 14 h, 25 °C
3.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ; 25 °C; 1 h, 25 °C
3.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ; 2 h, 65 °C
3.3 Solvents: Methanol ; 2 h, 65 °C
3.4 Reagents: Sodium ethoxide ; 5 h, 65 °C
3.5 Solvents: Water ; 2 h, 65 °C
3.6 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 65 °C
4.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Improved synthesis of mirodenafil

Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Synthetic Circuit 8

63744-92-3

53386-64-4

862189-95-5

Reaction Conditions

1.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; 10 h, 112 °C
1.2 Reagents: Ammonia Solvents: Methanol ; rt → 40 °C; 1 h, 40 °C; 5 h, 40 °C
1.3 Reagents: Sodium Solvents: Ethanol ; 6 h, 78 °C
1.4 Reagents: Hydrochloric acid Solvents: Water ; pH 7
2.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, 20 °C
2.2 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 14 h, 25 °C
3.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ; 25 °C; 1 h, 25 °C
3.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ; 2 h, 65 °C
3.3 Solvents: Methanol ; 2 h, 65 °C
3.4 Reagents: Sodium ethoxide ; 5 h, 65 °C
3.5 Solvents: Water ; 2 h, 65 °C
3.6 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 65 °C
4.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
4.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Improved synthesis of mirodenafil

Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Synthetic Circuit 9

5680-79-5

100-52-7

862189-95-5

Reaction Conditions

1.1 Reagents: Triethylamine Solvents: Methanol ; 1 h, rt → reflux; reflux → 0 °C
1.2 Reagents: Sodium borohydride ; 1 h, 0 °C
1.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, 0 °C
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; 10 h, 112 °C
2.2 Reagents: Ammonia Solvents: Methanol ; rt → 40 °C; 1 h, 40 °C; 5 h, 40 °C
2.3 Reagents: Sodium Solvents: Ethanol ; 6 h, 78 °C
2.4 Reagents: Hydrochloric acid Solvents: Water ; pH 7
3.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, 20 °C
3.2 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 14 h, 25 °C
4.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ; 25 °C; 1 h, 25 °C
4.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ; 2 h, 65 °C
4.3 Solvents: Methanol ; 2 h, 65 °C
4.4 Reagents: Sodium ethoxide ; 5 h, 65 °C
4.5 Solvents: Water ; 2 h, 65 °C
4.6 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 65 °C
5.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Improved synthesis of mirodenafil

Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Synthetic Circuit 10

119-36-8

106-94-5

862189-95-5

Reaction Conditions

1.1 Reagents: Potassium carbonate Catalysts: Sodium iodide Solvents: Acetonitrile ; 24 h, reflux
2.1 Reagents: Thionyl chloride , Chlorosulfonic acid Solvents: Dimethylformamide ; 0 °C; 5 - 10 °C; 25 °C; 4 h, 25 °C
2.2 Reagents: Triethylamine Solvents: Ethyl acetate ; 0 °C; 0.5 h, 0 °C
3.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, 20 °C
3.2 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 14 h, 25 °C
4.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ; 25 °C; 1 h, 25 °C
4.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ; 2 h, 65 °C
4.3 Solvents: Methanol ; 2 h, 65 °C
4.4 Reagents: Sodium ethoxide ; 5 h, 65 °C
4.5 Solvents: Water ; 2 h, 65 °C
4.6 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 65 °C
5.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Improved synthesis of mirodenafil

Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Synthetic Circuit 11

110-59-8

109-94-4

862189-95-5

Reaction Conditions

1.1 Reagents: Sodium Solvents: Ethanol ; 24 h, 35 °C
1.2 Reagents: Hydrochloric acid Solvents: Ethanol , Water ; pH 7, cooled
2.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; 10 h, 112 °C
2.2 Reagents: Ammonia Solvents: Methanol ; rt → 40 °C; 1 h, 40 °C; 5 h, 40 °C
2.3 Reagents: Sodium Solvents: Ethanol ; 6 h, 78 °C
2.4 Reagents: Hydrochloric acid Solvents: Water ; pH 7
3.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, 20 °C
3.2 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 14 h, 25 °C
4.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ; 25 °C; 1 h, 25 °C
4.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ; 2 h, 65 °C
4.3 Solvents: Methanol ; 2 h, 65 °C
4.4 Reagents: Sodium ethoxide ; 5 h, 65 °C
4.5 Solvents: Water ; 2 h, 65 °C
4.6 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 65 °C
5.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Improved synthesis of mirodenafil

Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Synthetic Circuit 12

2648610-93-7

862189-95-5

Reaction Conditions

1.1 Reagents: Ammonia Solvents: Methanol ; rt → 40 °C; 1 h, 40 °C; 5 h, 40 °C
2.1 Reagents: Sodium Solvents: Ethanol ; 6 h, 78 °C
2.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7
3.1 Reagents: Sodium hydroxide Solvents: Ethanol , Water ; 2 h, 20 °C
3.2 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 14 h, 25 °C
4.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ; 25 °C; 1 h, 25 °C
4.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ; 2 h, 65 °C
4.3 Solvents: Methanol ; 2 h, 65 °C
4.4 Reagents: Sodium ethoxide ; 5 h, 65 °C
4.5 Solvents: Water ; 2 h, 65 °C
4.6 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 65 °C
5.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
5.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Improved synthesis of mirodenafil

Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39

Synthetic Circuit 13

67-56-1

56-40-6

862189-95-5

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Methanol ; 0 °C; 0 °C → 10 °C; 10 °C → 65 °C; 3 h, 65 °C
2.1 Reagents: Triethylamine Solvents: Methanol ; 1 h, rt → reflux; reflux → 0 °C
2.2 Reagents: Sodium borohydride ; 1 h, 0 °C
2.3 Reagents: Hydrochloric acid Solvents: Water ; pH 1, 0 °C
3.1 Catalysts: p-Toluenesulfonic acid Solvents: Toluene ; 10 h, 112 °C
3.2 Reagents: Ammonia Solvents: Methanol ; rt → 40 °C; 1 h, 40 °C; 5 h, 40 °C
3.3 Reagents: Sodium Solvents: Ethanol ; 6 h, 78 °C
3.4 Reagents: Hydrochloric acid Solvents: Water ; pH 7
4.1 Reagents: 1-Hydroxybenzotriazole , 1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 14 h, 25 °C
5.1 Reagents: Acetic anhydride Solvents: Ethyl acetate ; 25 °C; 1 h, 25 °C
5.2 Reagents: Ethyl chloroformate Solvents: Tetrahydrofuran ; 2 h, 65 °C
5.3 Solvents: Methanol ; 2 h, 65 °C
5.4 Reagents: Sodium ethoxide ; 5 h, 65 °C
5.5 Solvents: Water ; 2 h, 65 °C
5.6 Reagents: Hydrochloric acid Solvents: Water ; pH 7, 65 °C
6.1 Reagents: Sodium Solvents: Ethanol ; 20 h, 78 °C
6.2 Reagents: Hydrochloric acid Solvents: Water ; pH 7

Reference

Improved synthesis of mirodenafil

Sun, Zhao-zhu; et al, Zhongguo Yaowu Huaxue Zazhi, 2015, 25(1), 35-39